Cas no 58853-80-8 (Isoquinoline, methyl-)

• Product Name: Isoquinoline, methyl-
• CAS No: 58853-80-8
• MF: C₁₀H₉N
• MW: 143.185162305832
• CID: 340618
• PubChem ID: 15592
• Update Time: 2025-04-19

Isoquinoline, methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, methyl-
• EINECS 217-017-6
• AKOS015842462
• 1-Methyl-isoquinoline
• CHEBI:125469
• 1-methyl isoquinoline
• Methylisoquinoline; 97%
• MFCD00006902
• BDBM50159268
• SCHEMBL70488
• DTXSID20870904
• BRD-K02603382-001-01-0
• M0298
• UNII-Z96HOX9RT9
• 58853-80-8
• 1721-93-3
• FT-0633794
• 1-Methylisoquinoline, 97%
• Isoquinoline, methyl-;1-methyl isoquinoline
• 1-Methylisoquinoline; Isoquinaldine; NSC 101175
• J-505001
• Isoquinaldine
• Y10177
• NSC-101175
• NS00048390
• Q27216088
• AMY13709
• A811385
• NSC 101175
• NSC101175
• Z1255415440
• 1-METHYLISOQUINOLINE
• Isoquinoline, 1-methyl-
• InChI=1/C10H9N/c1-8-10-5-3-2-4-9(10)6-7-11-8/h2-7H,1H
• CHEMBL364698
• Z96HOX9RT9
• BCP30416
• EN300-120889
• BP-12703
• TS-01867

• Inchi： 1S/C10H9N/c1-8-10-5-3-2-4-9(10)6-7-11-8/h2-7H,1H3
• InChI Key： PBYMYAJONQZORL-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=CC=2C=1C

Computed Properties

• Exact Mass: 143.07357
• Monoisotopic Mass: 143.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89